Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride

• IUPAC Name: benzyl 3-(methylamino)piperidine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C14H20N2O2.ClH/c1-15-13-8-5-9-16(10-13)14(17)18-11-12-6-3-2-4-7-12;/h2-4,6-7,13,15H,5,8-11H2,1H3;1H
• InChI Key: JQJLRJSQTOUENJ-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCCN(C1)C(=O)OCC2=CC=CC=C2.Cl
• Molecular Formula: C14H21ClN2O2
• DSSTOX Substance ID: DTXSID60662466
• Molecular Weight: 284.78 g/mol
• CAS RN: 1179359-63-7

Description

Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride is a chemical compound with the molecular formula C14H21ClN2O2 and a molecular weight of 284.78 g/mol. It is commonly used in scientific research.

Scientific Research Applications

Metabolism and Pharmacokinetics

• A study on the metabolism of SB-649868, which may share structural similarities with Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride, highlighted the importance of understanding the metabolic pathways of such compounds. The study found that SB-649868 is extensively metabolized, with major routes involving oxidation and further processing into various metabolites, indicating the compound's complex disposition within biological systems (Renzulli et al., 2011).

Environmental and Occupational Exposure

• Research on environmental and occupational exposure to benzene, while not directly related to Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride, underscores the significance of assessing exposure risks associated with chemical compounds. The study aimed to evaluate the genotoxic effects of chronic exposure to benzene, emphasizing the need for thorough risk assessments for chemicals used in industrial and research settings (Costa-Amaral et al., 2019).

Novel Therapeutic Applications

• The exploration of novel therapeutic applications for chemical compounds similar to Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride is a vital area of research. For instance, Venetoclax, a B-cell lymphoma-2 inhibitor, has been studied for its metabolism and disposition in humans, showcasing the potential for developing targeted treatments based on the pharmacological properties of specific compounds (Liu et al., 2017).

Pharmacological and Toxicological Studies

• Pharmacological and toxicological studies provide critical insights into the safety and efficacy of compounds. A case series using CX516, an ampakine, in the treatment of schizophrenia, offers an example of how research is directed towards understanding the therapeutic potential and safety profile of novel compounds. Such studies are crucial for identifying the clinical applications and limitations of new chemical entities (Marenco et al., 2002).

Psychoactive Substance Research

• The investigation into the subjective and physiological effects of psychoactive substances like BZP and TFMPP provides a framework for studying the impact of similar compounds on human health. Understanding these effects is essential for assessing the risks and benefits of chemicals with psychoactive properties (Lin et al., 2011).

Safety and Hazards

This compound is labeled with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335. These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.